Cas no 2138015-70-8 (1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid)

1-(Butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid is a specialized organic compound featuring a cyclobutane core functionalized with a carboxylic acid group and a thioether substituent at the 1-position, along with a cyclopropyl moiety at the 3-position. The presence of both cyclopropane and cyclobutane rings contributes to its constrained molecular geometry, which may enhance stereochemical control in synthetic applications. The thioether linkage offers potential for further derivatization or coordination chemistry. This compound is of interest in medicinal and materials chemistry due to its unique structural features, which could influence reactivity, stability, or binding properties in targeted applications. Its synthesis and functionalization require careful consideration of steric and electronic effects.
1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid structure
2138015-70-8 structure
Product Name:1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
CAS No:2138015-70-8
MF:C12H20O2S
MW:228.351002693176
CID:6185994
PubChem ID:165953883
Update Time:2025-06-13

1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
    • EN300-1122537
    • 2138015-70-8
    • Inchi: 1S/C12H20O2S/c1-3-8(2)15-12(11(13)14)6-10(7-12)9-4-5-9/h8-10H,3-7H2,1-2H3,(H,13,14)
    • InChI Key: DEQZASCTKFECCN-UHFFFAOYSA-N
    • SMILES: S(C(C)CC)C1(C(=O)O)CC(C1)C1CC1

Computed Properties

  • Exact Mass: 228.11840105g/mol
  • Monoisotopic Mass: 228.11840105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 62.6Ų

1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1122537-0.05g
1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
2138015-70-8 95%
0.05g
$888.0 2023-10-26
Enamine
EN300-1122537-0.1g
1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
2138015-70-8 95%
0.1g
$930.0 2023-10-26
Enamine
EN300-1122537-0.25g
1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
2138015-70-8 95%
0.25g
$972.0 2023-10-26
Enamine
EN300-1122537-0.5g
1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
2138015-70-8 95%
0.5g
$1014.0 2023-10-26
Enamine
EN300-1122537-1.0g
1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
2138015-70-8
1g
$1442.0 2023-05-24
Enamine
EN300-1122537-2.5g
1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
2138015-70-8 95%
2.5g
$2071.0 2023-10-26
Enamine
EN300-1122537-5.0g
1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
2138015-70-8
5g
$4184.0 2023-05-24
Enamine
EN300-1122537-10.0g
1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
2138015-70-8
10g
$6205.0 2023-05-24
Enamine
EN300-1122537-1g
1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
2138015-70-8 95%
1g
$1057.0 2023-10-26
Enamine
EN300-1122537-5g
1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid
2138015-70-8 95%
5g
$3065.0 2023-10-26

Additional information on 1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid

Introduction to 1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid (CAS No. 2138015-70-8)

1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138015-70-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclobutane ring substituted with both cyclopropyl and butan-2-ylsulfanyl groups. The presence of these functional groups imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid consists of a rigid cyclobutane core, which is a common motif in many biologically active molecules due to its ability to mimic the conformational flexibility of natural products. The cyclopropyl group at the 3-position introduces steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the butan-2-ylsulfanyl moiety at the 1-position adds a polar character to the molecule, enhancing its solubility in polar solvents and potentially facilitating its absorption and distribution within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid with greater accuracy. These studies suggest that the compound may exhibit favorable binding affinity to certain enzymes and receptors, making it a potential lead for the development of novel therapeutic agents. For instance, computational docking simulations have shown that this molecule could interact with targets involved in inflammatory pathways, providing a rationale for its exploration as an anti-inflammatory agent.

In parallel, experimental studies have begun to elucidate the biological activity of 1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid. Initial in vitro assays have demonstrated modest inhibitory effects on specific enzymatic targets, suggesting that further optimization may enhance its potency. The structural features of this compound, particularly the cyclopropyl and butan-2-ylsulfanyl groups, appear to play a crucial role in modulating its biological activity. By fine-tuning these substituents, chemists can potentially develop derivatives with improved efficacy and reduced side effects.

The synthesis of 1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid represents a significant challenge due to the complexity of its structural framework. However, recent methodological advances in organic synthesis have made it more feasible to construct such molecules with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in assembling the cyclobutane and cyclopropyl moieties efficiently. These synthetic strategies not only streamline the production process but also allow for greater flexibility in modifying the molecular structure for tailored biological activity.

The potential applications of 1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of novel polymers and coatings with enhanced mechanical properties. Additionally, the compound's ability to interact with biological targets suggests that it could be used as an intermediate in the synthesis of more complex bioactive molecules, further expanding its utility in industrial and academic research settings.

As research into 1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid progresses, collaboration between computational chemists, organic chemists, and biochemists will be essential to fully harness its potential. By integrating computational predictions with experimental validations, researchers can accelerate the discovery process and identify new therapeutic opportunities. Furthermore, interdisciplinary approaches will be crucial in addressing challenges related to drug delivery and formulation, ensuring that promising compounds like this one can reach their intended biological targets effectively.

The future prospects for 1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid are promising, given its unique structural attributes and potential biological activities. Continued investigation into its pharmacological properties will be key to unlocking its full therapeutic potential. As our understanding of molecular interactions evolves, so too will our ability to design and synthesize compounds that meet increasingly stringent criteria for efficacy and safety. In this context, 1-(butan-2-ylsulfanyl)-3-cyclopropylcyclobutane-1-carboxylic acid stands as a testament to the ongoing innovation in chemical biology and drug discovery.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd